4-iodo-1-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
Catalog No.
S6480751
CAS No.
2648948-56-3
M.F
C5H2F3IN2O2
M. Wt
306
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2648948-56-3
Product Name
4-iodo-1-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
Molecular Formula
C5H2F3IN2O2
Molecular Weight
306
ITICA, as the name suggests, is a chemical compound that belongs to the class of imidazole derivatives. It is an iodinated heterocycle that contains a trifluoromethyl group and a carboxylic acid functionality. The molecular formula of ITICA is C7H3F3IN3O2, and its molecular weight is 357.02 g/mol. ITICA was first synthesized and characterized by Srikanth Gundla et al. in 2014 as a part of medicinal chemistry research to explore new molecules with antimicrobial activity. Since then, numerous studies have been conducted to investigate the properties and applications of ITICA.
ITICA is a white to light brown crystalline solid that is soluble in dimethyl sulfoxide (DMSO), methanol, and ethanol. ITICA is stable at room temperature and under normal atmospheric conditions. The melting point of ITICA is 272-274 °C. ITICA has a high boiling point (>350 °C) and high thermal stability. ITICA is a strong acid with a pKa value of 3.92. ITICA exhibits fluorescence properties, indicating its potential use in fluorescent imaging.
ITICA can be synthesized via several different synthetic routes, including the reaction of 4-iodo-5-nitroimidazole with trifluoroacetic acid, reaction of 2-(trifluoromethyl)imidazole-5-carboxylic acid with iodine, and reaction of 5-(trifluoromethyl)nicotinic acid with iodine and ammonium acetate. The yield and purity of ITICA depend on the reaction conditions and the starting materials used. The characterization of ITICA can be carried out using various spectroscopic and analytical techniques such as NMR spectroscopy, infrared spectroscopy, mass spectrometry, and X-ray crystallography.
Several analytical methods have been developed to quantify ITICA in various biological matrices, including high-performance liquid chromatography (HPLC), liquid chromatography-tandem mass spectrometry (LC-MS/MS), and gas chromatography-mass spectrometry (GC-MS). These techniques offer high sensitivity, selectivity, and accuracy for the measurement of ITICA in different samples, including blood, plasma, urine, and tissues.
ITICA exhibits a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Studies have shown that ITICA exhibits potent antimicrobial activity against a variety of Gram-positive and Gram-negative bacteria, fungi, and viruses. ITICA also exhibits anti-inflammatory properties by inhibiting the production of inflammatory cytokines and enzymes. Furthermore, ITICA has been shown to exhibit cytotoxic and apoptotic effects on various cancer cell lines, making it a promising candidate for cancer therapy.
Studies have evaluated the toxicity and safety of ITICA in animal models and in vitro models. In these studies, ITICA was found to be generally safe and non-toxic at lower concentrations. However, at higher concentrations or repeated exposure, ITICA may cause adverse effects such as hepatotoxicity, nephrotoxicity, and cytotoxicity. Therefore, proper precautions and safety measures should be taken while handling and using ITICA in scientific experiments.
ITICA has several potential applications in scientific experiments. It can be used as an antimicrobial agent in the food and pharmaceutical industries to control the growth of bacteria and fungi. ITICA can also be used as a fluorescent dye in imaging and labeling experiments. Furthermore, ITICA can be used as a precursor for the synthesis of other heterocyclic compounds with diverse biological properties.
Several research groups worldwide are studying the properties and applications of ITICA. Recent studies have focused on improving the synthesis and characterization of ITICA, identifying its potential applications in nanotechnology, and exploring the mechanisms of its biological activity.
The versatility of ITICA and its remarkable properties make it a promising candidate for a wide range of applications in various fields of research and industry. ITICA can be used in the development of new drugs for the treatment of infectious diseases and cancer. ITICA can also be used as a fluorescent dye for imaging and labeling in the fields of biotechnology and nanotechnology. Furthermore, ITICA can be used as a precursor for the synthesis of other heterocyclic compounds with enhanced biological activity.
Although ITICA shows great potential for applications in scientific experiments and industry, several limitations and challenges must be addressed. First, the synthesis route of ITICA needs to be optimized to increase its yield and purity. Second, more research is needed to fully understand the mechanisms of ITICA's biological activity. Third, the toxicity and safety of ITICA need to be thoroughly evaluated to ensure its safe use in various applications. Finally, more research is needed to explore the potential uses of ITICA in other fields, such as materials science and environmental science.
- Further optimization of the synthesis route of ITICA to increase its yield and purity.
- Development of more efficient and selective analytical methods for the quantification of ITICA in various samples.
- Elucidation of the precise mechanisms of ITICA's antimicrobial, anti-inflammatory, and anticancer activities.
- Evaluation of the potential use of ITICA in the development of fluorescent nanoprobes for biomedical imaging.
- Exploration of the potential uses of ITICA in the fields of materials science and environmental science.
- Development of new derivatives of ITICA with enhanced biological activity and selectivity.
- Investigation of the potential use of ITICA in the delivery of drugs and other therapeutic agents.
- Evaluation of the biodegradability and environmental safety of ITICA and its derivatives.
- Development of new safety guidelines for the handling and use of ITICA in laboratory and industrial settings.
- Development of more efficient and selective analytical methods for the quantification of ITICA in various samples.
- Elucidation of the precise mechanisms of ITICA's antimicrobial, anti-inflammatory, and anticancer activities.
- Evaluation of the potential use of ITICA in the development of fluorescent nanoprobes for biomedical imaging.
- Exploration of the potential uses of ITICA in the fields of materials science and environmental science.
- Development of new derivatives of ITICA with enhanced biological activity and selectivity.
- Investigation of the potential use of ITICA in the delivery of drugs and other therapeutic agents.
- Evaluation of the biodegradability and environmental safety of ITICA and its derivatives.
- Development of new safety guidelines for the handling and use of ITICA in laboratory and industrial settings.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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